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Introduction
6-Azauracil (6-AU) is a chemical probe widely used in molecular biology, particularly in yeast

genetics, to study the process of transcription elongation. Its utility stems from its inhibitory

effect on IMP dehydrogenase, a key enzyme in the de novo biosynthesis of GTP.[1][2] This

reduction in intracellular GTP levels places stress on the transcriptional machinery, making

cells hypersensitive to mutations in genes that are critical for efficient transcription elongation.

[1][3][4]

One such gene is BUR1, which encodes a cyclin-dependent kinase (CDK) in Saccharomyces

cerevisiae. The Bur1 kinase, in complex with its cyclin partner Bur2, plays a crucial role in

promoting the transition from transcription initiation to elongation. Mutants of BUR1 exhibit a

characteristic sensitivity to 6-AU, a phenotype that has been instrumental in dissecting its

function. These application notes provide a comprehensive overview and detailed protocols for

using 6-AU to study BUR1 function.
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Mechanism of Action and Rationale for Use
6-AU is a uracil analog that, upon entering the cell, is converted to 6-azaUMP. This metabolite

is a potent inhibitor of IMP dehydrogenase (IMPDH), the rate-limiting enzyme in GTP

biosynthesis. The resulting depletion of the intracellular GTP pool is thought to increase the

frequency of RNA Polymerase II (RNAPII) pausing and arrest during transcription elongation. In

wild-type cells, a robust transcription elongation machinery can overcome this challenge.

However, in cells with a compromised elongation apparatus, such as bur1 mutants, the

reduced availability of GTP leads to a significant growth defect, manifesting as 6-AU sensitivity.

This provides a powerful genetic tool to identify and characterize components of the

transcription elongation machinery.

The signaling pathway for 6-AU's effect on transcription is depicted below:
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Caption: Mechanism of 6-Azauracil action in yeast.
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The Role of BUR1 in Transcription Elongation
BUR1 is a kinase that, along with its cyclin partner BUR2, is recruited to actively transcribing

genes. The Bur1/Bur2 complex is considered a functional homolog of the mammalian

Cdk9/Cyclin T complex (P-TEFb). While it can phosphorylate the C-terminal domain (CTD) of

the largest subunit of RNAPII, Rpb1, its primary and essential substrates for promoting

elongation are still under investigation. Evidence suggests that Bur1 phosphorylates the

transcription elongation factor Spt5, which in turn stimulates the recruitment of the PAF

(Polymerase-Associated Factor) complex. The PAF complex is crucial for coupling transcription

elongation with chromatin modification.

Mutations in BUR1 lead to a decrease in the processivity of RNAPII, particularly towards the 3'

ends of genes. This phenotype is exacerbated by the GTP-limiting conditions induced by 6-AU.

The diagram below illustrates the central role of BUR1 in the transcription elongation pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RNA Polymerase II

Elongating RNAPII

Initiation

Promoter

Recruitment

mRNA transcript

Synthesizes

Bur1/Bur2 Kinase

Associates with

Spt5

Phosphorylates

Phosphorylated Spt5

PAF Complex

Recruits

Associates with

Chromatin Modification

Promotes

Click to download full resolution via product page

Caption: Role of BUR1 kinase in transcription elongation.

Quantitative Data
The following table summarizes typical concentrations of 6-azauracil and related compounds

used in studies of BUR1 function, as well as results from genetic screens.
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Parameter Value
Cell Type /
Condition

Reference

6-Azauracil (6-AU)

Concentration
75 µg/ml

S. cerevisiae spot

assay for bur1

mutants

25 µg/ml
S. cerevisiae ChIP

experiments

100 µg/ml
S. cerevisiae Northern

analysis

50 mg/ml

S. cerevisiae growth

inhibition of pat1

mutant

Mycophenolic Acid

(MPA) Concentration
15 µg/ml

S. cerevisiae spot

assay for bur1

mutants

15 µg/ml
S. cerevisiae Northern

analysis

Genetic Screen

Results

42 out of ~3000

(1.5%)

S. cerevisiae deletion

mutants sensitive to 6-

AU

66 out of 3235

S. pombe deletion

mutants with >50%

fitness drop on 6-AU

Experimental Protocols
Protocol 1: 6-Azauracil Sensitivity Spot Assay
This assay is a simple and effective method to qualitatively assess the sensitivity of yeast

strains to 6-AU.

Materials:
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Yeast strains to be tested (must be URA3+)

YPD or appropriate selective liquid medium

Synthetic Complete (SC) medium plates lacking uracil (SC-Ura)

SC-Ura plates containing 6-azauracil (e.g., 75 µg/ml)

96-well microplate

Sterile water or media for serial dilutions

Incubator (30°C)

Procedure:

Culture Preparation: Inoculate single colonies of each yeast strain into 3-5 ml of YPD or

appropriate selective liquid medium. Grow overnight at 30°C with shaking until cultures reach

saturation.

Normalization: Measure the optical density at 600 nm (OD600) of each culture. Dilute the

cultures to a starting OD600 of 1.0 in sterile water or media.

Serial Dilutions: In a 96-well microplate, perform 10-fold serial dilutions of each normalized

culture. For example, add 10 µl of the OD600=1.0 culture to 90 µl of sterile water (10⁻¹

dilution), then 10 µl of the 10⁻¹ dilution to 90 µl of water (10⁻² dilution), and so on, up to a

10⁻⁴ or 10⁻⁵ dilution.

Spotting: Using a multichannel pipette or a replica platter, spot 3-5 µl of each dilution onto

the SC-Ura (control) and SC-Ura + 6-AU plates.

Incubation: Allow the spots to dry completely, then incubate the plates at 30°C for 2-5 days.

Analysis: Compare the growth of the mutant strains to the wild-type control on both types of

plates. A significant reduction in growth on the 6-AU containing plate compared to the control

plate indicates sensitivity.
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Caption: Workflow for the 6-Azauracil sensitivity spot assay.
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Protocol 2: Chromatin Immunoprecipitation (ChIP) to
Assess RNAPII Occupancy
This protocol can be used to determine if the loss of BUR1 function, or treatment with 6-AU,

affects the distribution of RNAPII along a gene.

Materials:

Yeast cultures (wild-type and bur1 mutant)

YPD medium

6-Azauracil (if testing drug effect)

Formaldehyde (37%)

Glycine (2.5 M)

Lysis buffer

Sonication buffer

Glass beads (0.5 mm)

Sonicator

Antibody against an RNAPII subunit (e.g., Rpb1 or Rpb3)

Protein A/G magnetic beads

Wash buffers

Elution buffer

Proteinase K

Phenol:chloroform:isoamyl alcohol

Ethanol
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qPCR primers for different regions of a gene (e.g., promoter, 5' ORF, 3' ORF)

qPCR master mix and instrument

Procedure:

Cell Growth and Cross-linking: Grow yeast cultures to mid-log phase (OD600 ≈ 0.5-0.8). If

applicable, add 6-AU (e.g., 25 µg/ml) and incubate for a specified time (e.g., 4 hours). Add

formaldehyde to a final concentration of 1% and incubate for 15-20 minutes at room

temperature to cross-link proteins to DNA. Quench the cross-linking by adding glycine to a

final concentration of 125 mM and incubating for 5 minutes.

Cell Lysis: Harvest cells by centrifugation, wash with cold TBS, and resuspend in lysis buffer.

Lyse the cells by bead beating.

Chromatin Shearing: Pellet the nuclei and resuspend in sonication buffer. Shear the

chromatin to an average size of 200-500 bp using a sonicator.

Immunoprecipitation (IP): Clarify the sonicated chromatin by centrifugation. Save a small

aliquot as the "input" control. Incubate the remaining chromatin overnight at 4°C with an

antibody against an RNAPII subunit. Add pre-blocked protein A/G magnetic beads and

incubate for 2-4 hours at 4°C to capture the antibody-protein-DNA complexes.

Washes and Elution: Wash the beads sequentially with low salt, high salt, LiCl, and TE

buffers to remove non-specific binding. Elute the chromatin from the beads using elution

buffer.

Reverse Cross-linking and DNA Purification: Add NaCl to the eluates and input samples and

incubate at 65°C overnight to reverse the cross-links. Treat with RNase A and then

Proteinase K. Purify the DNA using phenol:chloroform extraction and ethanol precipitation.

Quantitative PCR (qPCR): Resuspend the purified DNA in TE buffer. Perform qPCR using

primers specific to different regions of a gene of interest (e.g., a long, constitutively active

gene like PMA1).

Data Analysis: Calculate the amount of immunoprecipitated DNA as a percentage of the

input DNA for each primer set. Compare the RNAPII occupancy profiles between wild-type
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and bur1 mutant strains, or between treated and untreated samples. A decrease in the ratio

of 3' to 5' signal in the mutant or 6-AU treated cells indicates a transcription elongation

defect.

Conclusion
The sensitivity of bur1 mutants to 6-azauracil provides a robust and straightforward phenotype

to investigate the role of this essential kinase in transcription elongation. The protocols and

data presented here offer a framework for researchers to utilize 6-AU as a tool to probe BUR1
function, identify genetic and physical interactors, and further elucidate the intricate

mechanisms governing gene expression.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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